Cas no 475211-78-0 (4-(dimethylamino)-4-(2-pyridyl)cyclohexanone)

• Product Name: 4-(dimethylamino)-4-(2-pyridyl)cyclohexanone
• CAS No: 475211-78-0
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5290489
• Update Time: 2025-06-11

4-(dimethylamino)-4-(2-pyridyl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-(dimethylamino)-4-(2-pyridinyl)-
• 4-(dimethylamino)-4-(2-pyridyl)cyclohexanone

• Inchi： 1S/C13H18N2O/c1-15(2)13(8-6-11(16)7-9-13)12-5-3-4-10-14-12/h3-5,10H,6-9H2,1-2H3
• InChI Key： LUTOSMMOQSDXDA-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(N(C)C)(C2=NC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(dimethylamino)-4-(2-pyridyl)cyclohexanone

Comprehensive Overview of 4-(Dimethylamino)-4-(2-Pyridyl)Cyclohexanone (CAS No. 475211-78-0)

4-(Dimethylamino)-4-(2-pyridyl)cyclohexanone (CAS No. 475211-78-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its cyclohexanone core substituted with a dimethylamino group and a 2-pyridyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₈N₂O, reflects a balanced hydrophobicity and polarity, making it suitable for diverse reaction pathways.

In recent years, the demand for 4-(dimethylamino)-4-(2-pyridyl)cyclohexanone has surged, particularly in the context of drug discovery and material science. Researchers are exploring its role in the synthesis of heterocyclic compounds, which are pivotal in developing novel therapeutics for neurological and metabolic disorders. The compound's pyridine ring enhances its binding affinity to biological targets, while the dimethylamino group contributes to its solubility and reactivity. These attributes align with current trends in precision medicine and small-molecule drug design, addressing frequent queries like "how to optimize drug bioavailability" or "key intermediates for CNS-targeting molecules."

From a synthetic perspective, CAS No. 475211-78-0 is often utilized in Michael addition reactions and catalytic hydrogenation processes. Its stability under mild conditions makes it a preferred choice for constructing complex molecular architectures. Laboratories frequently search for "high-purity 4-(dimethylamino)cyclohexanone derivatives" or "scalable synthesis of pyridyl-substituted ketones," underscoring its industrial relevance. Moreover, the compound's compatibility with green chemistry principles—such as solvent-free reactions or low-energy catalysis—resonates with the growing emphasis on sustainable practices in chemical manufacturing.

Analytical studies of 475211-78-0 highlight its distinct spectroscopic signatures, including strong IR absorption bands for the carbonyl group (C=O) and NMR shifts indicative of its aromatic and aliphatic environments. These properties facilitate its identification and quality control in research settings. Notably, the compound's logP value and hydrogen-bonding capacity are frequently discussed in forums focused on ADME prediction (Absorption, Distribution, Metabolism, Excretion), a hotspot in modern pharmacology.

In material science, 4-(dimethylamino)-4-(2-pyridyl)cyclohexanone has shown promise as a precursor for photoactive polymers and coordination complexes. Its ability to chelate metal ions via the pyridyl nitrogen and carbonyl oxygen positions enables the design of catalysts for asymmetric synthesis—a topic trending in searches like "metal-organic frameworks (MOFs) for enantioselective reactions." Such applications align with the broader interest in smart materials and nanotechnology.

To conclude, CAS No. 475211-78-0 exemplifies the intersection of structural ingenuity and functional versatility. Whether in advancing pharmaceutical lead optimization or pioneering sustainable materials, this compound continues to inspire innovation across scientific disciplines. Its relevance to cutting-edge research ensures its prominence in both academic literature and industrial workflows, answering the call for high-performance chemical building blocks in a rapidly evolving landscape.